Cas no 1261922-23-9 (2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol
• CAS No: 1261922-23-9
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• MDL: MFCD18315814
• CID: 1219229
• PubChem ID: 53221547
• Update Time: 2025-05-23

2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol
• 2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%
• DTXSID20686188
• MFCD18315814
• 3-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 2-CHLORO-4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)PHENOL
• 1261922-23-9

• MDL： MFCD18315814
• Inchi： 1S/C14H10ClF3O2/c1-20-13-5-3-8(6-10(13)14(16,17)18)9-2-4-12(19)11(15)7-9/h2-7,19H,1H3
• InChI Key： PZTXXDIFTXEVMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C(C(F)(F)F)=C1)OC)O

Computed Properties

• Exact Mass: 302.0321417g/mol
• Monoisotopic Mass: 302.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol

Compound CAS No. 1261922-23-9: 2-Chloro-4-[4-Methoxy-3-(Trifluoromethyl)Phenyl]Phenol

The compound 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol, identified by the CAS registry number CAS No. 1261922-23-9, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated aromatic ring and a trifluoromethyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, thereby influencing its reactivity and bioavailability. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as those with potential anticancer or antiviral activities.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The methoxy group present in the structure not only enhances solubility but also serves as a directing group during subsequent chemical transformations, facilitating further functionalization.

The biological activity of 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a promising candidate for further preclinical evaluation.

From a materials science perspective, this compound has shown promise as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensing applications. Recent advancements in green chemistry have also inspired researchers to explore more sustainable methods for synthesizing this compound, aligning with global efforts to reduce environmental impact.

In conclusion, the compound CAS No. 1261922-23-9, or 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel technologies and therapeutic interventions.